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Compound of Interest

Compound Name: Benzohydrazide

Cat. No.: B140651 Get Quote

Abstract: Benzohydrazide (C₇H₈N₂O) is an organic compound derived from benzoic acid and

hydrazine.[1][2] It serves as a crucial intermediate in organic synthesis and is a foundational

structure for a wide range of derivatives with significant applications in medicinal chemistry and

drug development.[1][3] This document provides a comprehensive overview of the physical and

chemical properties of benzohydrazide, detailed experimental protocols for its synthesis and

derivatization, and a summary of its spectroscopic characteristics. The information is intended

for researchers, scientists, and professionals in the field of drug development.

Physical and Chemical Properties
Benzohydrazide is a white to beige, needle-like crystalline powder at room temperature.[2][4]

It is functionally related to benzoic acid and is classified as a carbohydrazide.[2][5] The

molecule's structure, featuring both a non-polar benzene ring and a polar hydrazide group,

results in moderate solubility in water and good solubility in various organic solvents like

ethanol and methanol.[1] Its solubility is influenced by temperature and the pH of the solution.

[1]

Table 1: Physical and Chemical Properties of Benzohydrazide
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Property Value References

Molecular Formula C₇H₈N₂O [6]

Molecular Weight 136.15 g/mol [6][7]

Appearance
White to beige needle-like

crystals or powder
[2][5]

Melting Point 112-115 °C [2][7][8][9]

Boiling Point
~250-267 °C (with

decomposition)
[2][9][10]

Density ~1.178 g/cm³ (estimate) [2][10]

pKa₁ 3.03 (+2) (at 25°C) [2][5][11]

pKa₂ 12.45 (+1) (at 25°C) [2][5][11]

Solubility

Moderately soluble in water;

soluble in alcohol; slightly

soluble in ether, chloroform,

benzene.[1][4][11] Good

solubility in ethanol, methanol,

and acetone.[1]

Spectroscopic Data
The structural features of benzohydrazide have been confirmed through various spectroscopic

methods. The data provides characteristic signatures for the functional groups present in the

molecule.

Table 2: Spectroscopic Data for Benzohydrazide
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Technique
Characteristic Peaks /
Signals

References

FTIR (cm⁻¹)

~3325 (N-H), ~3078 (Ar-H),

~1635 (C=O), ~1597 (C=N, in

derivatives)

[12]

¹H NMR (DMSO-d₆, δ, ppm)

11.7-11.8 (s, 1H, enolic NH),

7.0-7.9 (m, 5H, aromatic), 3.6-

3.8 (s, 3H, -OCH₃ in

derivatives)

[13][14]

¹³C NMR (DMSO-d₆, δ, ppm)

~162-163 (C=O), ~113-153

(aromatic carbons), ~145-147

(CH=N in derivatives)

[13][14]

Mass Spectrometry (m/z)

136 (M⁺), 121 ([M-N₂H₃]⁺),

105 ([C₆H₅CO]⁺), 93, 77

([C₆H₅]⁺), 65

[6][12]

Experimental Protocols
Benzohydrazide is a versatile precursor, and its synthesis and subsequent reactions are

fundamental in many research applications.

This protocol describes a common laboratory method for synthesizing benzohydrazide via the

reaction of an ester with hydrazine hydrate.[3][15]

Methodology:

Reaction Setup: Place 25 g (0.17 mol) of ethyl benzoate into a 200 mL three-neck flask and

add 60 mL of ethanol. Stir the mixture to ensure homogeneity.

Addition of Hydrazine: Add 20 mL of hydrazine monohydrate to the flask.

Reflux: Heat the mixture to 78°C and maintain this temperature while stirring for 8 hours.[15]

Work-up: After cooling, pour the reaction solution into approximately 500 mL of water.

Perform an extraction with ethyl acetate.
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Washing: Separate the organic layer and wash it sequentially with a saturated aqueous

sodium hydrogen carbonate solution and a saturated saline solution.[15]

Drying and Isolation: Dry the organic layer over magnesium sulfate, filter, and concentrate

the filtrate to obtain a solid crude product.[15]

Purification: Recrystallize the solid from a mixed solvent system of ethanol and hexane to

yield pure, white benzohydrazide.[15]

Workflow: Synthesis of Benzohydrazide
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Workflow for the synthesis of benzohydrazide.

Benzohydrazide readily undergoes condensation reactions with aldehydes or ketones to form

Schiff bases (hydrazones), a class of compounds with significant biological activities.[14][16]

Methodology:

Dissolution: Dissolve benzohydrazide (0.02 mol) in 30 mL of ethanol in a round-bottomed

flask.

Addition: Gradually add a solution of the desired aldehyde (e.g., 2-hydroxy-3-methoxy

benzaldehyde, 0.02 mol) dissolved in 10 mL of ethanol.[16]

Reflux: Heat the reaction mixture under reflux for approximately 5 hours.[16]

Isolation and Purification: Cool the mixture to allow the product to precipitate. Collect the

solid by filtration and recrystallize it from ethanol to obtain the pure Schiff base.[16]

Reaction: Benzohydrazide to Schiff Base
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General scheme for Schiff base formation.

Applications in Drug Development
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Benzohydrazide is a key pharmacophore, and its derivatives are extensively studied for a

wide range of therapeutic applications. The hydrazide-hydrazone scaffold (–CONH–N=CH–) is

a cornerstone for the development of new drugs.[17] These compounds have demonstrated a

broad spectrum of biological activities.

Key Biological Activities:

Antimicrobial: Derivatives show potent activity against various bacterial strains (e.g.,

Staphylococcus aureus, E. coli) and fungal species (Aspergillus niger).[14][18]

Antitubercular: Benzohydrazide derivatives are investigated as agents against

Mycobacterium tuberculosis, with some showing promise in overcoming drug resistance.[14]

Anticancer: Certain benzohydrazide compounds have been evaluated for their cytotoxic

activity against human cancer cell lines.[3]

Anti-inflammatory and Analgesic: The scaffold is present in molecules with anti-inflammatory

and pain-relieving properties.[1][17]

Anticonvulsant: Research has explored the potential of these derivatives in managing

seizures.[3][17]

Benzohydrazide also serves as an intermediate in the synthesis of established Active

Pharmaceutical Ingredients (APIs) such as Azelastine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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